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Compound of Interest

Compound Name: 1-Ethyl-2-methyl-1,4-diazepane

CAS No.: 1267599-58-5

Cat. No.: B1471702

Get Quote

Introduction & Pharmacological Context
1-Ethyl-2-methyl-1,4-diazepane is a functionalized homopiperazine derivative. In drug

discovery, this moiety acts as a versatile scaffold that positions functional groups to interact

with specific receptor pockets.

Why This Molecule?
Orexin Antagonism: The 1,4-diazepane ring is the central core of several high-affinity Orexin

receptor antagonists. The ring conformation allows the substituents (ethyl, methyl) to lock the

molecule into a bioactive conformation that fits the OX1R/OX2R binding cleft.

Histamine H3 Modulation: Homopiperazine derivatives are also established pharmacophores

for Histamine H3 receptor antagonists/inverse agonists (e.g., Pitolisant analogs).

Fragment Screening: As a low-molecular-weight amine, 1-Ethyl-2-methyl-1,4-diazepane is

used in fragment screening to identify "starting points" for lead optimization.
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Scope of this Protocol: This guide provides a validated workflow for assessing the binding

affinity (

) of 1-Ethyl-2-methyl-1,4-diazepane against the Human Orexin 1 Receptor (hOX1R) using a
radioligand competition assay.

Safety & Handling
Risk Assessment:

Corrosivity: As a secondary/tertiary amine, the free base is likely corrosive to skin and

mucous membranes. Handle in a fume hood.

Stability: Hygroscopic. Store under inert gas (Nitrogen/Argon) at 4°C.

Solubility: Soluble in DMSO (stock solution) and aqueous buffers (at physiological pH).

Parameter Specification

CAS Number 1267599-58-5

Molecular Weight ~142.24 g/mol

Storage 4°C, Desiccated

Stock Solvent 100% DMSO (10 mM or 100 mM)

Experimental Workflow: Orexin Receptor Binding
The following diagram illustrates the logical flow of the competition binding assay, from

membrane preparation to data analysis.
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Figure 1: Workflow for the Radioligand Competition Binding Assay targeting hOX1R.

Detailed Protocols
Protocol A: Membrane Preparation (hOX1R)
Objective: Isolate cell membranes containing high densities of the Orexin 1 Receptor from

transfected cells (e.g., HEK293 or CHO).

Reagents:

Lysis Buffer: 10 mM HEPES, 10 mM EDTA, pH 7.4 (4°C).

Resuspension Buffer: 10 mM HEPES, 0.1 mM EDTA, pH 7.4.
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Protease Inhibitor Cocktail: (e.g., Roche cOmplete™).

Procedure:

Harvest Cells: Scrape HEK293-hOX1R cells from 150mm dishes into ice-cold PBS.

Centrifuge at 500 x g for 5 min.

Lysis: Resuspend the cell pellet in ice-cold Lysis Buffer (10 mL per 10^7 cells). Homogenize

using a Polytron (2 bursts of 10 sec) or Dounce homogenizer.

Clarification: Centrifuge at 1,000 x g for 10 min at 4°C to remove nuclei and unbroken cells.

Save the supernatant.

Membrane Pellet: Centrifuge the supernatant at 40,000 x g for 30 min at 4°C.

Wash: Discard supernatant. Resuspend the pellet in Lysis Buffer and repeat the high-speed

centrifugation (Step 4).

Storage: Resuspend the final pellet in Resuspension Buffer at a protein concentration of 2-5

mg/mL. Aliquot and snap-freeze in liquid nitrogen. Store at -80°C.

Protocol B: Competition Binding Assay
Objective: Determine the affinity (

) of 1-Ethyl-2-methyl-1,4-diazepane for hOX1R by displacing a known radioligand.

Reagents:

Assay Buffer: 25 mM HEPES, 2.5 mM CaCl

, 1 mM MgCl

, 0.5% BSA, pH 7.4.

Radioligand:

-Orexin-A (PerkinElmer) OR

-SB-674042 (Antagonist radioligand).
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Note:

-Orexin-A is a peptide agonist;

-SB-674042 is a small molecule antagonist. For diazepane screening (likely antagonists),
the antagonist radioligand is preferred to avoid G-protein coupling artifacts, but

-Orexin-A is standard for general affinity.

Non-Specific Binding (NSB) Control: 1 µM SB-334867 (Standard OX1R antagonist).

Test Compound: 1-Ethyl-2-methyl-1,4-diazepane (10-point dilution series, e.g., 10 µM to

0.1 nM).

Procedure:

Preparation: Thaw membranes and dilute in Assay Buffer to achieve ~10-20 µg protein per

well.

Plate Setup (96-well):

Total Binding (TB): Buffer + Radioligand + Membranes.

Non-Specific Binding (NSB): 1 µM SB-334867 + Radioligand + Membranes.

Test Wells: 1-Ethyl-2-methyl-1,4-diazepane (varying conc.) + Radioligand + Membranes.

Addition Sequence:

Add 50 µL Test Compound / Buffer / NSB Control.

Add 50 µL Radioligand (Final concentration ~0.1 nM for

-Orexin-A).

Add 100 µL Membrane Suspension to initiate the reaction.

Incubation: Incubate for 60 minutes at Room Temperature (22°C) with gentle shaking.

Critical: Equilibrium time may vary; 60 min is standard for Orexin receptors.
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Filtration:

Pre-soak GF/B glass fiber filters in 0.3% Polyethylenimine (PEI) for 1 hour (reduces non-

specific binding of lipophilic amines).

Harvest using a cell harvester (e.g., Brandel or PerkinElmer). Wash 3x with ice-cold Wash

Buffer (25 mM HEPES, 0.1% BSA).

Counting:

Transfer filters to scintillation vials (or add cocktail to filter plates).

Count radioactivity (CPM) using a Liquid Scintillation Counter or Gamma Counter (for

).

Data Analysis & Interpretation
1. Calculate Specific Binding:

2. IC50 Determination: Plot the % Specific Binding vs. Log[Concentration] of 1-Ethyl-2-methyl-
1,4-diazepane. Fit the data to a non-linear regression model (One-site competition):

3. Ki Calculation (Cheng-Prusoff Equation):

: Determined from the curve.

: Concentration of radioligand used (e.g., 0.1 nM).

: Dissociation constant of the radioligand (determined previously via Saturation Binding).

Interpretation Table:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1471702/docs?utm_src=pdf-body#application-note-1-ethyl-2-methyl-1-4-diazepane-receptor-binding-assays
https://www.benchchem.com/product/b1471702/docs?utm_src=pdf-body#application-note-1-ethyl-2-methyl-1-4-diazepane-receptor-binding-assays
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1471702?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ki Value Interpretation Action

< 10 nM High Affinity
Potent lead; proceed to

functional assays (Ca2+ flux).

10 - 100 nM Moderate Affinity
Good scaffold; optimize

substituents (SAR).

> 1 µM Low Affinity
Weak binder; likely a fragment

hit. Needs elaboration.

Troubleshooting & Optimization
High Non-Specific Binding (NSB): Diazepanes are lipophilic amines and may stick to plastic

or filters.

Solution: Ensure filters are pre-soaked in 0.3% PEI. Use low-binding plates.

Low Signal-to-Noise:

Solution: Check membrane receptor density (

). Ensure radioligand is fresh.

Insoluble Compound:

Solution: If precipitation occurs at high concentrations (>10 µM), lower the top

concentration or increase DMSO tolerance (up to 1% usually tolerated).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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